molecular formula C13H9Cl2N3O4 B8281948 2,6-Dichloro-N-(4-methoxy-2-nitrophenyl)-3-pyridinecarboxamide

2,6-Dichloro-N-(4-methoxy-2-nitrophenyl)-3-pyridinecarboxamide

Cat. No.: B8281948
M. Wt: 342.13 g/mol
InChI Key: RAJOAHVKGOQKPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Dichloro-N-(4-methoxy-2-nitrophenyl)-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C13H9Cl2N3O4 and its molecular weight is 342.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9Cl2N3O4

Molecular Weight

342.13 g/mol

IUPAC Name

2,6-dichloro-N-(4-methoxy-2-nitrophenyl)pyridine-3-carboxamide

InChI

InChI=1S/C13H9Cl2N3O4/c1-22-7-2-4-9(10(6-7)18(20)21)16-13(19)8-3-5-11(14)17-12(8)15/h2-6H,1H3,(H,16,19)

InChI Key

RAJOAHVKGOQKPE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)NC(=O)C2=C(N=C(C=C2)Cl)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,6-dichloronicotinic acid (100 mg, 0.52 mmol) in CH2Cl2 (10 mL) was added cyanuric chloride (96 mg, 0.52 mmol). The mixture was stirred for half an hour, then 4-methoxy-2-nitroaniline (88 mg, 0.52 mmol) and triethylamine (0.1 mL, 0.72 mmol) were added. The resulting mixture was stirred at room temperature overnight and then diluted with ethyl acetate, washed with water. The organic phase was separated, dried over anhydrous Na2SO4, concentrated and purified by chromatography to give the title compound (40 mg, 22%) as a yellow solid. 1H NMR (DMSO-d6): 10.84 (bs, 1H), 8.09 (d, J=7.8, 1H), 7.75 (d, J=7.8, 1H), 7.57-7.52 (m, 2H), 7.37-7.33 (m, 1H), 3.86 (s, 3H).
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
96 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
88 mg
Type
reactant
Reaction Step Two
Quantity
0.1 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
22%

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